Cas no 1805402-39-4 (Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate)
Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate
-
- Inchi: 1S/C9H7BrF3NO2/c1-16-5(15)2-4-3-14-8(10)7(11)6(4)9(12)13/h3,9H,2H2,1H3
- InChI Key: SQXILCOMJRQBLL-UHFFFAOYSA-N
- SMILES: BrC1=C(C(C(F)F)=C(C=N1)CC(=O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 255
- XLogP3: 2.4
- Topological Polar Surface Area: 39.2
Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029059331-1g |
Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate |
1805402-39-4 | 97% | 1g |
$1,519.80 | 2022-04-01 |
Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate
Professional Introduction to Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate (CAS No. 1805402-39-4)
Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate, identified by its CAS number 1805402-39-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, which is well-documented for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of bromine, difluoromethyl, and fluorine substituents, make it a promising candidate for further exploration in drug discovery and development.
The chemical structure of Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate consists of a pyridine ring substituted with various functional groups. The bromine atom at the 2-position and the difluoromethyl group at the 4-position contribute to the molecule's reactivity and potential interactions with biological targets. Additionally, the fluorine atom at the 3-position enhances the compound's metabolic stability, which is a crucial factor in pharmaceutical design. These structural elements collectively contribute to the compound's distinct pharmacological profile.
In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate enzyme activity and receptor binding. Studies have shown that fluorine atoms can significantly influence the electronic properties of molecules, leading to improved binding affinity and selectivity. Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate is no exception, and its fluorinated structure suggests potential applications in the development of novel therapeutic agents.
One of the most compelling aspects of this compound is its potential role in oncology research. Pyridine derivatives have been extensively studied for their anti-cancer properties, and modifications such as bromination and fluorination have further enhanced their efficacy. Preclinical studies have indicated that compounds with similar structural motifs can inhibit key enzymes involved in tumor growth and progression. The presence of multiple halogen atoms in Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate may contribute to its ability to disrupt critical signaling pathways in cancer cells.
The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to develop novel active pharmaceutical ingredients (APIs). The synthesis of Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic processes have enabled more efficient and sustainable production methods for such complex molecules. These innovations are not only improving yield but also reducing waste, aligning with global efforts towards green chemistry principles.
In addition to its potential in oncology, Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate may also find applications in other therapeutic areas. For instance, its structural framework could be modified to develop compounds with anti-inflammatory or anti-viral properties. The versatility of pyridine derivatives makes them valuable scaffolds for drug discovery, and ongoing research continues to uncover new possibilities for their use.
The impact of computational chemistry on drug design cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting the behavior of compounds like Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate. By simulating interactions between this molecule and biological targets, researchers can gain insights into its potential pharmacological effects before conducting expensive wet-lab experiments. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation.
The role of fluorinated compounds in modern medicine is well-documented, and their importance is expected to grow in the coming years. Fluorochemicals are known for their ability to enhance drug stability, bioavailability, and metabolic profiles. Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate, with its extensive fluorination pattern, exemplifies how these modifications can be leveraged to create next-generation therapeutics.
In conclusion, Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate (CAS No. 1805402-39-4) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable tool for developing novel therapeutic agents, particularly in oncology. As synthetic methodologies continue to evolve and computational techniques become more sophisticated, compounds like this one are poised to play a crucial role in future medical advancements.
1805402-39-4 (Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)